Cas no 157487-94-0 (Dimethyl Phosphate-d6 (Major) Sodium Salt)

• Product Name: Dimethyl Phosphate-d6 (Major) Sodium Salt
• CAS No: 157487-94-0
• MF: C₂H₈NaO₄P
• MW: 150.046052932739
• CID: 2085064
• PubChem ID: 171042306
• Update Time: 2025-05-21

Dimethyl Phosphate-d6 (Major) Sodium Salt Chemical and Physical Properties

Names and Identifiers

• Dimethyl Phosphate-d6 (Major) Sodium Salt
• DiMethyl-d6 MonosodiuM Phosphate
• DiMethyl-d6 SodiuM Phosphate
• MonosodiuM DiMethyl-d6 Phosphate
• Phosphoric Acid DiMethyl Ester-d6 SodiuM Salt
• SodiuM DiMethyl-d6 Phosphate
• 157487-94-0

• Inchi： 1S/C2H7O4P.Na.H/c1-5-7(3,4)6-2;;/h1-2H3,(H,3,4);;
• InChI Key： DCSNBOGQUIILKY-UHFFFAOYSA-N
• SMILES： P(O)(=O)(OC([H])([H])[H])OC([H])([H])[H].[NaH]

Computed Properties

• Exact Mass: 155.03562546g/mol
• Monoisotopic Mass: 155.03562546g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 81.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Melting Point: 232-234°C
• Solubility: Water

Dimethyl Phosphate-d6 (Major) Sodium Salt Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Dimethyl Phosphate-d6 (Major) Sodium Salt

Dimethyl Phosphate-d6 (Major) Sodium Salt: Applications and Significance in Modern Chemical Research

Dimethyl Phosphate-d6 (Major) Sodium Salt, a chemically significant compound with the CAS number 157487-94-0, has garnered considerable attention in the field of chemical biology and pharmaceutical research. This isotope-labeled derivative of dimethyl phosphate plays a crucial role in various analytical and synthetic applications, particularly in the study of biochemical pathways and drug metabolism. The introduction of deuterium atoms enhances the compound's stability and specificity, making it an invaluable tool for researchers seeking precise molecular insights.

The structure of Dimethyl Phosphate-d6 (Major) Sodium Salt consists of a phosphate backbone with deuterium-labeled methyl groups, which contribute to its unique isotopic properties. This modification allows for the use of nuclear magnetic resonance (NMR) spectroscopy techniques to track the compound's behavior within complex biological systems. The sodium salt form further enhances its solubility in aqueous solutions, facilitating its use in a wide range of experimental conditions.

In recent years, the demand for high-purity labeled compounds has surged due to their applications in metabolic studies and drug development. Dimethyl Phosphate-d6 (Major) Sodium Salt has been employed in research aimed at understanding the mechanisms of enzyme-catalyzed reactions, particularly those involving phosphorylation processes. These reactions are fundamental to numerous cellular functions, including signal transduction and energy metabolism. The ability to accurately monitor these processes using isotopically labeled compounds has opened new avenues in biochemical research.

One of the most compelling aspects of Dimethyl Phosphate-d6 (Major) Sodium Salt is its utility in mass spectrometry-based analyses. The deuterium atoms provide a distinct mass signature that allows researchers to distinguish the labeled compound from its non-labeled counterparts. This feature is particularly useful in studying metabolic fluxes and identifying intermediates in complex reaction pathways. Additionally, the sodium salt form ensures compatibility with a broad spectrum of analytical techniques, making it a versatile tool for scientists.

The pharmaceutical industry has also benefited from the use of Dimethyl Phosphate-d6 (Major) Sodium Salt in drug discovery and development. Isotope-labeled compounds are often used as tracers to investigate the pharmacokinetics and pharmacodynamics of potential therapeutic agents. By tracking the movement and transformation of these labeled compounds within biological systems, researchers can gain valuable insights into drug efficacy and safety profiles. This information is critical for optimizing drug formulations and improving patient outcomes.

Advances in NMR spectroscopy have further enhanced the capabilities of Dimethyl Phosphate-d6 (Major) Sodium Salt in structural biology studies. High-resolution NMR techniques allow researchers to determine the three-dimensional structures of biomolecules with exceptional precision. The deuterium labeling provides clear NMR signals that facilitate the assignment of atomic positions, leading to more accurate structural models. These models are essential for understanding how biomolecules interact and function at the molecular level.

The synthesis of Dimethyl Phosphate-d6 (Major) Sodium Salt involves careful control over reaction conditions to ensure high isotopic purity. Deuterium exchange reactions are typically employed to incorporate deuterium atoms into the phosphate groups while maintaining structural integrity. The resulting compound must undergo rigorous purification steps to remove any impurities that could interfere with analytical studies. These synthetic challenges highlight the technical expertise required to produce such high-quality labeled compounds.

In conclusion, Dimethyl Phosphate-d6 (Major) Sodium Salt is a multifaceted compound with significant applications in chemical biology and pharmaceutical research. Its unique isotopic properties make it an indispensable tool for studying biochemical pathways, enzyme mechanisms, and drug metabolism. As research methodologies continue to evolve, the demand for high-purity labeled compounds like this one is expected to grow, driving further innovation in both academic and industrial settings.